Cas no 2172157-57-0 (4-4-(benzyloxy)-2-fluorophenylbenzaldehyde)

• Product Name: 4-4-(benzyloxy)-2-fluorophenylbenzaldehyde
• CAS No: 2172157-57-0
• MF: C₂₀H₁₅FO₂
• MW: 306.330309152603
• CID: 6289485
• PubChem ID: 165566623
• Update Time: 2025-05-19

4-4-(benzyloxy)-2-fluorophenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)-2-fluorophenylbenzaldehyde
• 2172157-57-0
• EN300-1586366
• 4-[4-(benzyloxy)-2-fluorophenyl]benzaldehyde

• Inchi： 1S/C20H15FO2/c21-20-12-18(23-14-16-4-2-1-3-5-16)10-11-19(20)17-8-6-15(13-22)7-9-17/h1-13H,14H2
• InChI Key： IJONMVICSSWFLW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C=O)=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.10560788g/mol
• Monoisotopic Mass: 306.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-4-(benzyloxy)-2-fluorophenylbenzaldehyde

4-4-(Benzyloxy)-2-Fluorophenylbenzaldehyde: A Comprehensive Overview

4-4-(Benzyloxy)-2-fluorophenylbenzaldehyde, also known by its CAS number 2172157-57-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzaldehyde group attached to a fluorophenyl ring substituted with a benzyloxy group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

The synthesis of 4-4-(Benzyloxy)-2-fluorophenylbenzaldehyde involves a series of carefully designed reactions, often employing modern organic synthesis techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule efficiently. These advancements have not only improved the synthesis process but also opened new avenues for exploring its applications.

One of the most promising areas of research involving this compound is its potential in drug discovery. The presence of a fluorine atom in the aromatic ring introduces unique electronic properties, which can influence the molecule's bioactivity. Recent studies have demonstrated that 4-4-(Benzyloxy)-2-fluorophenylbenzaldehyde exhibits significant activity against certain enzymes and cellular pathways, making it a valuable lead compound for developing new therapeutic agents. Additionally, its structural flexibility allows for further modification to enhance pharmacokinetic properties and target specificity.

In the field of materials science, this compound has shown potential as a building block for constructing advanced materials. Its ability to form stable conjugated systems makes it an attractive candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer frameworks to create materials with tailored optical and electronic properties. These developments underscore its versatility and significance in cutting-edge materials research.

The chemical stability and reactivity of 4-4-(Benzyloxy)-2-fluorophenylbenzaldehyde have also been extensively studied. Researchers have investigated its behavior under various reaction conditions, revealing insights into its participation in condensation reactions, oxidation processes, and other transformations. These findings not only enhance our understanding of the compound's chemistry but also provide valuable information for optimizing its use in industrial and laboratory settings.

In conclusion, 4-4-(Benzyloxy)-2-fluorophenylbenzaldehyde (CAS No: 2172157-57-0) is a multifaceted organic compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in both academic and industrial contexts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the development of novel materials and therapeutic agents.